Cas no 1346013-05-5 (3-(5-bromo-2-hydroxyphenyl)prop-2-enal)

3-(5-bromo-2-hydroxyphenyl)prop-2-enal structure

1346013-05-5 structure

Product Name:3-(5-bromo-2-hydroxyphenyl)prop-2-enal

CAS No:1346013-05-5

MF:C₉H₇BrO₂

MW:227.054682016373

CID:6180480

PubChem ID:13285279

Update Time:2024-01-13

3-(5-bromo-2-hydroxyphenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

- 3-(5-bromo-2-hydroxyphenyl)prop-2-enal
- (E)-3-(5-Bromo-2-hydroxyphenyl)acrylaldehyde
- 1346013-05-5
- EN300-1914721
- SCHEMBL2561641
- Inchi： 1S/C9H7BrO2/c10-8-3-4-9(12)7(6-8)2-1-5-11/h1-6,12H/b2-1+
- InChI Key： AYYJTVGCKLGFPN-OWOJBTEDSA-N
- SMILES： BrC1C=CC(=C(/C=C/C=O)C=1)O

Computed Properties

Exact Mass: 225.96294g/mol
Monoisotopic Mass: 225.96294g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 37.3Å²

3-(5-bromo-2-hydroxyphenyl)prop-2-enal Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1914721-0.05g	3-(5-bromo-2-hydroxyphenyl)prop-2-enal	1346013-05-5		0.05g	$683.0	2023-09-17
Enamine	EN300-1914721-0.1g	3-(5-bromo-2-hydroxyphenyl)prop-2-enal	1346013-05-5		0.1g	$715.0	2023-09-17
Enamine	EN300-1914721-0.25g	3-(5-bromo-2-hydroxyphenyl)prop-2-enal	1346013-05-5		0.25g	$748.0	2023-09-17
Enamine	EN300-1914721-0.5g	3-(5-bromo-2-hydroxyphenyl)prop-2-enal	1346013-05-5		0.5g	$781.0	2023-09-17
Enamine	EN300-1914721-1.0g	3-(5-bromo-2-hydroxyphenyl)prop-2-enal	1346013-05-5		1g	$813.0	2023-06-02
Enamine	EN300-1914721-2.5g	3-(5-bromo-2-hydroxyphenyl)prop-2-enal	1346013-05-5		2.5g	$1594.0	2023-09-17
Enamine	EN300-1914721-5.0g	3-(5-bromo-2-hydroxyphenyl)prop-2-enal	1346013-05-5		5g	$2360.0	2023-06-02
Enamine	EN300-1914721-10.0g	3-(5-bromo-2-hydroxyphenyl)prop-2-enal	1346013-05-5		10g	$3500.0	2023-06-02
Enamine	EN300-1914721-1g	3-(5-bromo-2-hydroxyphenyl)prop-2-enal	1346013-05-5		1g	$813.0	2023-09-17
Enamine	EN300-1914721-5g	3-(5-bromo-2-hydroxyphenyl)prop-2-enal	1346013-05-5		5g	$2360.0	2023-09-17

3-(5-bromo-2-hydroxyphenyl)prop-2-enal Related Literature

1. Excimer–monomer switch: a reaction-based approach for selective detection of fluoride†

Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
2. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
3. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita
4. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
5. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738

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